Maltol Maltol Maltol is a white crystalline powder with a fragrant caramel-butterscotch odor. pH (5% aqueous solution) 5.3. (NTP, 1992)
3-hydroxy-2-methyl-4-pyrone is a member of 4-pyranones. It has a role as a metabolite.
Maltol is a natural product found in Bolbostemma paniculatum, Streptomyces, and other organisms with data available.
3-Hydroxy-2-methyl-4-pyrone is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 118-71-8
VCID: VC21142251
InChI: InChI=1S/C6H6O3/c1-4-6(8)5(7)2-3-9-4/h2-3,8H,1H3
SMILES: CC1=C(C(=O)C=CO1)O
Molecular Formula: C6H6O3
Molecular Weight: 126.11 g/mol

Maltol

CAS No.: 118-71-8

Cat. No.: VC21142251

Molecular Formula: C6H6O3

Molecular Weight: 126.11 g/mol

* For research use only. Not for human or veterinary use.

Maltol - 118-71-8

Specification

Description Maltol is a white crystalline powder with a fragrant caramel-butterscotch odor. pH (5% aqueous solution) 5.3. (NTP, 1992)
3-hydroxy-2-methyl-4-pyrone is a member of 4-pyranones. It has a role as a metabolite.
Maltol is a natural product found in Bolbostemma paniculatum, Streptomyces, and other organisms with data available.
3-Hydroxy-2-methyl-4-pyrone is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 118-71-8
Molecular Formula C6H6O3
Molecular Weight 126.11 g/mol
IUPAC Name 3-hydroxy-2-methylpyran-4-one
Standard InChI InChI=1S/C6H6O3/c1-4-6(8)5(7)2-3-9-4/h2-3,8H,1H3
Standard InChI Key XPCTZQVDEJYUGT-UHFFFAOYSA-N
SMILES CC1=C(C(=O)C=CO1)O
Canonical SMILES CC1=C(C(=O)C=CO1)O
Appearance Powder
Boiling Point 199 °F at 760 mmHg (Sublimes) (NTP, 1992)
Sublimes at 93 °C
Colorform Monoclinic prisms from chloroform, orthorhombic bypyramidal crystals + monoclinic prisms from 50% alcohol
White crystalline powde
Melting Point 324 to 327 °F (NTP, 1992)
161.5 °C
161 - 162 °C

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